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Compound of Interest

Compound Name: 5-Nitro-2,4,6-triaminopyrimidine

Cat. No.: B1305389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of 5-Nitro-2,4,6-triaminopyrimidine. Adherence to these

guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Chemical Properties
5-Nitro-2,4,6-triaminopyrimidine is a nitro-containing aromatic amine. While comprehensive

toxicological data is not available, the presence of the nitro group indicates a potential for

explosive decomposition under conditions of rapid heating or mechanical shock. It is also

presumed to be a skin and eye irritant.[1]
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Property Value Source

Molecular Formula C₄H₆N₆O₂ [1]

Molecular Weight 170.13 g/mol [1]

Appearance Yellow solid [2]

Solubility in Water 2.4 g/L (at 25°C) [2]

Density 1.799 g/cm³ [3]

Boiling Point 616.9°C at 760 mmHg [3]

Flash Point 326.9°C [3]

Note: Some physical properties are based on computational models and should be treated as

estimates.

GHS Hazard Statements

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

Source: GHS information is based on data from suppliers and may not be fully comprehensive.

[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 5-Nitro-2,4,6-
triaminopyrimidine to mitigate the risks of exposure and potential physical hazards.
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PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.

Protects against splashes,

dust, and potential explosions.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Regularly inspect

gloves for any signs of

degradation or perforation.

Body Protection

Flame-retardant lab coat worn

over long-sleeved clothing and

long pants.

Protects skin from

contamination and offers a

degree of protection from fire.

Footwear
Closed-toe, chemical-resistant

safety shoes.

Protects feet from spills and

falling objects.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of inhaling dust, especially

when handling larger

quantities or if adequate

ventilation is not available.

Prevents inhalation of the

compound.

Operational Plan: Safe Handling and Storage
Engineering Controls:

All handling of 5-Nitro-2,4,6-triaminopyrimidine should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Use non-sparking tools and equipment to prevent ignition from electrostatic discharge.[1]

Ensure an eyewash station and safety shower are readily accessible.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.
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Weighing and Transfer: Conduct all weighing and transfers within a chemical fume hood.

Use smooth, deliberate movements to avoid creating dust.

Heating: Avoid rapid heating of the compound. If heating is necessary, use a controlled

heating method such as an oil bath and monitor the temperature closely.

Mechanical Stress: Avoid grinding, milling, or any action that could subject the material to

friction or shock.

Storage:

Store in a cool, dry, dark, and well-ventilated area.[4]

Keep the container tightly closed and store under an inert atmosphere if possible.[4]

Store away from heat, sources of ignition, and incompatible materials such as strong

oxidizing agents.

Emergency and Disposal Plan
Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[5]

Spill

Evacuate the area. Wearing appropriate PPE,

carefully sweep up the spilled solid, avoiding

dust generation. Place the material into a

sealed, labeled container for hazardous waste

disposal. Ventilate the area and wash the spill

site.[5]

Fire

Use a dry chemical, carbon dioxide, water

spray, or appropriate foam extinguisher.[5]

Firefighters should wear self-contained

breathing apparatus and full protective gear.[5]

Disposal Plan

All waste containing 5-Nitro-2,4,6-triaminopyrimidine must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Do not mix with other waste streams unless compatibility is confirmed.
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Dispose of the hazardous waste through a licensed and certified environmental disposal

service. Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Diagrams
Safe Handling Workflow
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Safe Handling Workflow for 5-Nitro-2,4,6-triaminopyrimidine

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh and Transfer

Perform Reaction/Procedure

Decontaminate Glassware and Surfaces

Dispose of Waste in Labeled Container

Remove PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Nitro-2,4,6-triaminopyrimidine.
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Emergency Response Logic

Emergency Response for 5-Nitro-2,4,6-triaminopyrimidine Incidents

Personnel Exposure

Spill or Fire

action_node Incident Occurs

Skin/Eye Contact?

Inhalation?

No

Flush with Water for 15 min

Yes

Move to Fresh Air

Yes

Spill?

No

Seek Medical Attention Fire?

No

Evacuate and Secure Area

Yes

Activate Fire Alarm

Yes

Clean up with Appropriate PPE

Use Appropriate Extinguisher
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Caption: A decision-making diagram for responding to emergencies involving 5-Nitro-2,4,6-
triaminopyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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